4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one

• IUPAC Name: 4-chloro-5H-pyrimido[4,5-b][1,4]thiazin-6-one
• InChI: InChI=1S/C6H4ClN3OS/c7-5-4-6(9-2-8-5)12-1-3(11)10-4/h2H,1H2,(H,10,11)
• InChI Key: MKDDAWZPKMATGS-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(S1)N=CN=C2Cl
• Molecular Formula: C6H4ClN3OS
• Molecular Weight: 201.63 g/mol
• CAS RN: 20015-70-7

Description

“4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is a chemical compound with the molecular formula C6H4ClN3OS. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for “4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is 1S/C6H4ClN3OS/c7-5-4-6(9-2-8-5)12-1-3(11)10-4/h2H,1H2,(H,10,11). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The molecular weight of “4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is 201.64. It is a powder in physical form.

Scientific Research Applications

Synthesis and Derivative Studies

• The compound has been used in the synthesis of various heterocyclic structures, demonstrating its versatility in organic chemistry. Clark and Southon (1974) explored the condensation of 5-aminopyrimidine-4(3H)-thiones with chloroacetic acid, leading to the formation of different derivatives of 5H-pyrimido[4,5-b][1,4]thiazin-6(7H)-ones (Clark & Southon, 1974).

Antitumor Activity

• Research indicates potential antitumor properties in derivatives of this compound. N. I. Traven' et al. (1984) reported that derivatives, including 6-oxopyrimido[4,5-b]and 6-oxopyrido[2,3-b][1,4]thiazines, exhibit folic antagonist behavior, suggesting antitumor activity (Traven' et al., 1984).

Biological Evaluation

• Sayed et al. (2006) investigated pyrimidine derivatives for antimicrobial activity. The findings revealed that several derivatives showed promising antimicrobial properties (Sayed et al., 2006).

Pharmacokinetics Studies

• Korolev et al. (2004) synthesized 4-methoxypyrimido[4,5-b][1,4]thiazin-6-one-S35 to study its distribution in experimental animals. This research contributes to understanding the pharmacokinetics of such compounds (Korolev et al., 2004).

Novel Ring Systems Synthesis

• Karimian et al. (2017) developed novel derivatives of this compound, further expanding the range of heterocyclic structures that can be synthesized (Karimian et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection.